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Compound of Interest

Compound Name: 2-Chloro-3-fluoropyridin-4-amine

Cat. No.: B597810 Get Quote

Technical Guide: 2-Chloro-3-fluoropyridin-4-
amine
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability, chemical properties, and synthetic applications of 2-Chloro-3-fluoropyridin-4-
amine (CAS No. 1227577-03-8). This versatile heterocyclic aromatic compound is a valuable

building block in medicinal chemistry, particularly in the development of kinase inhibitors.

Commercial Availability and Suppliers
2-Chloro-3-fluoropyridin-4-amine is readily available from a range of commercial chemical

suppliers. Purity levels are typically high, often exceeding 98%. The compound is generally

supplied as a white to brown crystalline powder. For research and development purposes, it is

available in quantities ranging from milligrams to kilograms.

Table 1: Commercial Supplier Information
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Supplier CAS Number Purity
Available
Quantities

Benchchem 1227577-03-8 >98% Inquire for details

TCI Chemicals 1227577-03-8 >98.0% (GC) Inquire for details

Sigma-Aldrich 1227577-03-8 98% Inquire for details

AOBChem 1227577-03-8 95%
250mg, 500mg, 1g,

5g, 10g, 25g, 100g

ChemicalBook 1227577-03-8 99%, 99.92% Inquire for details

Pharmalego 1227577-03-8 Not specified 1g

JR MediChem LLC 1227577-03-8 98% Inquire for details

Jiangsu Realpharma

Technology Co., Ltd
Not specified Not specified Inquire for details

Physicochemical Properties
A summary of the key physical and chemical properties of 2-Chloro-3-fluoropyridin-4-amine
is provided below. This data is essential for its appropriate handling, storage, and application in

chemical synthesis.

Table 2: Physicochemical Data
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Property Value

CAS Number 1227577-03-8

Molecular Formula C₅H₄ClFN₂

Molecular Weight 146.55 g/mol

Appearance White to Brown powder to crystal[1]

Melting Point 133.0 to 137.0 °C[1]

Boiling Point 271.9 ± 35.0 °C at 760 mmHg[1]

Purity Typically >98%[1][2]

Storage Temperature 4°C, protect from light[1]

IUPAC Name 2-chloro-3-fluoro-4-pyridinamine[1]

InChI Key VUGYOFOYGPXOFL-UHFFFAOYSA-N[1]

Synthesis and Experimental Protocols
2-Chloro-3-fluoropyridin-4-amine serves as a crucial intermediate in the synthesis of more

complex molecules, including potent kinase inhibitors. A common laboratory-scale synthesis

involves the deprotection of a carbamate-protected precursor.

Protocol: Synthesis of 2-Chloro-3-fluoropyridin-4-amine
This protocol describes the synthesis of 2-chloro-3-fluoropyridin-4-amine from (2-Chloro-3-

fluoro-pyridin-4-yl)-carbamic acid tert-butyl ester.[3][4]

Materials:

(2-Chloro-3-fluoro-pyridin-4-yl)-carbamic acid tert-butyl ester (1.9 g, 7.7 mmol)

Trifluoroacetic acid (TFA) (5 mL)

Dichloromethane (DCM) (10 mL)

Methanol (for chromatography)
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NH₂ silica gel cartridge for column chromatography

Procedure:

To a solution of (2-chloro-3-fluoropyridin-4-yl)carbamic acid tert-butyl ester (1.9 g, 7.7 mmol)

in dichloromethane (10 mL), add trifluoroacetic acid (5 mL).

Stir the resulting solution at ambient temperature for 5 hours.

Monitor the reaction progress using an appropriate technique (e.g., TLC).

Upon completion, concentrate the reaction mixture under reduced pressure to remove the

solvent and excess TFA.

Dissolve the resulting residue in a minimal amount of dichloromethane.

Purify the crude product by column chromatography on an NH₂ silica gel cartridge, eluting

with a gradient of 0-10% methanol in dichloromethane.

Combine the fractions containing the desired product and concentrate under reduced

pressure to yield 2-chloro-3-fluoropyridin-4-amine as a beige solid (0.96 g, 94% yield).[3]

[4]

Characterization:

¹H NMR (400 MHz, CDCl₃): δ 7.82 (d, J = 5.4 Hz, 1H), 6.60 (t, J = 5.8 Hz, 1H), 4.38 (br s,

2H).[3][4]

Applications in Drug Discovery
2-Chloro-3-fluoropyridin-4-amine is a key building block in the synthesis of kinase inhibitors,

which are a major class of targeted cancer therapeutics. The presence of reactive sites—the

amine group and the chloro and fluoro substituents—allows for diverse chemical modifications

to generate libraries of compounds for screening against various kinases.

Role in Kinase Inhibitor Synthesis
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This compound is particularly useful as an intermediate for synthesizing inhibitors of signaling

pathways such as the Transforming Growth Factor-beta (TGF-β) pathway. The TGF-β signaling

pathway plays a dual role in cancer, acting as a tumor suppressor in the early stages and

promoting metastasis in later stages.[5] Therefore, inhibitors of this pathway are of significant

interest in oncology research.

The following diagram illustrates the logical workflow of utilizing 2-Chloro-3-fluoropyridin-4-
amine in the synthesis of a generic kinase inhibitor.
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Workflow for Kinase Inhibitor Synthesis
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Synthetic workflow and biological application of derived kinase inhibitors.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b597810?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b597810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
2-Chloro-3-fluoropyridin-4-amine is classified as harmful if swallowed, in contact with skin, or

if inhaled.[2] It also causes skin and serious eye irritation and may cause respiratory irritation.

[2]

Precautionary Measures:

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.

Ventilation: Use only outdoors or in a well-ventilated area.

Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash skin thoroughly after

handling. Do not eat, drink, or smoke when using this product.[2]

First Aid:

If Swallowed: Get medical help. Rinse mouth.[2]

If on Skin: Wash with plenty of water. If skin irritation occurs, get medical help. Take off

contaminated clothing and wash it before reuse.[2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[2]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Get medical help

if you feel unwell.[2]

Storage:

Store in a well-ventilated place. Keep container tightly closed. Store locked up.[2]

For complete safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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